Cas no 1363381-31-0 (7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide)

• Product Name: 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide
• CAS No: 1363381-31-0
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD22566256
• CID: 3163899
• PubChem ID: 72207762
• Update Time: 2025-05-26

7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-Thia-2-aza-spiro[3.5]nonane 7,7-dioxide hemioxalate
• 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide
• 7-thia-2-azaspiro[3.5]nonane 7,7-dioxide
• 7-Thia-2-azaspiro[3.5]nonane, 7,7-dioxide
• PB35784
• 1363381-31-0
• 7-Thia-2-aza-spiro[3.5]nonane7,7-dioxide
• 7lambda6-thia-2-azaspiro[3.5]nonane-7,7-dione
• CS-0057416
• 7lambda6-thia-2-azaspiro[3.5]nonane 7,7-dioxide
• SCHEMBL15001266
• EN300-6477140
• SB20288
• DTXSID301269276

• MDL： MFCD22566256
• Inchi： 1S/C7H13NO2S/c9-11(10)3-1-7(2-4-11)5-8-6-7/h8H,1-6H2
• InChI Key： JDSIKUYJPSNJFG-UHFFFAOYSA-N
• SMILES： S1(CCC2(CNC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide

Comprehensive Overview of 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide (CAS No. 1363381-31-0)

The compound 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide (CAS No. 1363381-31-0) is a spirocyclic sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spiro[3.5]nonane core structure, combined with the 7,7-dioxide functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for spirocyclic compounds like 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide has surged due to their ability to mimic natural product scaffolds. This compound’s sulfonamide moiety is a key feature, as sulfonamides are known for their broad-spectrum biological activities. The 7,7-dioxide group further enhances its stability and solubility, making it an attractive candidate for medicinal chemistry applications. Its CAS No. 1363381-31-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in high-throughput screening and fragment-based drug design.

The synthesis of 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide involves multi-step organic reactions, often starting from readily available precursors. Its spirocyclic framework is constructed using cyclization strategies, while the sulfonamide group is introduced via oxidation or substitution reactions. Recent advancements in green chemistry have also explored catalytic methods to improve the yield and reduce waste, aligning with the industry’s focus on sustainable synthesis. This compound’s structural complexity and functional diversity make it a valuable tool for chemical biology studies.

From a drug development perspective, 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide has shown promise in modulating enzyme activity and protein-protein interactions. Its spiro[3.5]nonane core is particularly effective in conferring conformational rigidity, which is crucial for achieving selective binding to biological targets. Researchers are also investigating its potential in covalent inhibitor design, leveraging the sulfonamide group for targeted covalent modifications. These applications are frequently discussed in forums and publications focused on precision medicine and personalized therapeutics.

In addition to its pharmaceutical relevance, 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide is also explored in agrochemical research. Its spirocyclic and sulfonamide features are being evaluated for developing novel pesticides and herbicides with improved efficacy and environmental safety. The compound’s structural novelty aligns with the industry’s shift toward biorational pesticides, which minimize ecological impact. This dual applicability in pharma and agro sectors underscores its interdisciplinary significance.

For researchers and manufacturers, sourcing high-quality 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide (CAS No. 1363381-31-0) is critical. Suppliers often highlight its purity and stability in product listings, as these factors directly impact experimental outcomes. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to verify its identity and quality. The compound’s storage conditions and handling protocols are also frequently queried in scientific databases, reflecting the practical challenges associated with its use.

Looking ahead, the future of 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide lies in its integration with AI-driven drug discovery platforms. Computational tools can predict its ADMET properties and optimize its molecular interactions, accelerating the identification of lead compounds. The compound’s spiro[3.5]nonane scaffold is also being studied in the context of macrocyclic drugs, a trending topic in pharmaceutical innovation. As the scientific community continues to explore its potential, 7-thia-2-aza-spiro[3.5]nonane 7,7-dioxide is poised to remain a focal point in cutting-edge research.